1-(Chloromethyl)-1-cyclobutylcyclohexane

• Molecular Formula: C11H19Cl
• Molecular Weight: 186.72 g/mol
• IUPAC Name: 1-(chloromethyl)-1-cyclobutylcyclohexane
• InChI: InChI=1S/C11H19Cl/c12-9-11(10-5-4-6-10)7-2-1-3-8-11/h10H,1-9H2
• InChI Key: KMCCVIZVTVMPQG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CCl)C2CCC2

Description

1-(Chloromethyl)-1-cyclobutylcyclohexane (C₁₂H₂₀Cl) is a bicyclic organic compound featuring a cyclohexane ring substituted with a chloromethyl group and a cyclobutyl group on the same carbon atom. This structural arrangement introduces significant steric strain due to the spatial demands of the cyclobutyl group, a four-membered ring with inherent angle strain, and the chloromethyl substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(Chloromethyl)-1-cyclobutylcyclohexane typically involves the chloromethylation of 1-cyclobutylcyclohexane. This can be achieved through the reaction of 1-cyclobutylcyclohexane with formaldehyde and hydrochloric acid in the presence of a catalyst such as zinc chloride. The reaction proceeds via the formation of a chloromethyl carbocation intermediate, which then reacts with the cyclohexane ring to form the desired product.

Industrial Production Methods: On an industrial scale, the production of 1-(Chloromethyl)-1-cyclobutylcyclohexane can be optimized by using continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts and controlled reaction conditions can enhance the yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions: 1-(Chloromethyl)-1-cyclobutylcyclohexane undergoes various chemical reactions, including:

Substitution Reactions: The chloromethyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles such as hydroxide, amine, or thiolate ions.

Oxidation Reactions: The compound can be oxidized to form corresponding alcohols or carboxylic acids, depending on the oxidizing agent and reaction conditions.

Reduction Reactions: Reduction of the chloromethyl group can yield the corresponding methyl derivative.

Common Reagents and Conditions:

Substitution: Sodium hydroxide (NaOH) in aqueous or alcoholic solution.

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst.

Major Products Formed:

Substitution: 1-(Hydroxymethyl)-1-cyclobutylcyclohexane, 1-(Aminomethyl)-1-cyclobutylcyclohexane.

Oxidation: 1-(Carboxymethyl)-1-cyclobutylcyclohexane.

Reduction: 1-(Methyl)-1-cyclobutylcyclohexane.

Scientific Research Applications

1-(Chloromethyl)-1-cyclobutylcyclohexane has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential as a building block in the design of bioactive compounds.

Medicine: Explored for its role in the development of pharmaceutical agents with specific biological activities.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(Chloromethyl)-1-cyclobutylcyclohexane involves its ability to undergo chemical transformations that modify its structure and reactivity. The chloromethyl group can act as a reactive site for nucleophilic attack, leading to the formation of various derivatives. These derivatives can interact with biological targets or participate in further chemical reactions, depending on their functional groups and molecular structure.

Comparison with Similar Compounds

Key Compounds:

1-(Chloromethyl)-1-cyclobutylcyclohexane

1-Chloro-1-methylcyclohexane (CAS: 931-78-2)

1-(Bromomethyl)-1-methanesulfonylcyclohexane (CAS: 1909336-04-4)

Chlorocyclohexane (CAS: 542-18-7)

Parameter	1-(Chloromethyl)-1-cyclobutylcyclohexane	1-Chloro-1-methylcyclohexane	1-(Bromomethyl)-1-methanesulfonylcyclohexane	Chlorocyclohexane
Molecular Weight	199.74 g/mol	134.65 g/mol	255.17 g/mol	118.06 g/mol
Substituents	Chloromethyl, Cyclobutyl	Chloro, Methyl	Bromomethyl, Methanesulfonyl	Chloro
Steric Strain	High (cyclobutyl strain + axial clash)	Moderate (methyl group)	Moderate (methanesulfonyl planar group)	Low (single substituent)
Conformational Energy	Likely higher due to cyclobutyl strain	Lower (methyl equatorial)	Lower (methanesulfonyl equatorial)	Lowest (chloro equatorial)
Reactivity	High (Cl as leaving group)	Moderate	High (Br as leaving group + sulfonyl activation)	Low (less reactive Cl)

• Steric and Conformational Insights: The cyclobutyl group in the target compound imposes greater 1,3-diaxial strain compared to methyl or methanesulfonyl groups. In contrast, 1-chloro-1-methylcyclohexane adopts a chair conformation with the methyl group equatorial, minimizing steric interactions . Methanesulfonyl groups in 1-(Bromomethyl)-1-methanesulfonylcyclohexane are planar and less sterically demanding, allowing for more stable conformations .

Substitution Reactions

• 1-(Chloromethyl)-1-cyclobutylcyclohexane : The chloromethyl group facilitates SN2 reactions, but steric hindrance from the cyclobutyl group may reduce reaction rates compared to less hindered analogs like chlorocyclohexane .
• 1-(Bromomethyl)-1-methanesulfonylcyclohexane : Bromine’s superior leaving group ability and the electron-withdrawing sulfonyl group enhance reactivity in nucleophilic substitutions, making it useful in pharmaceutical synthesis .

Pharmaceutical Relevance

• Compounds like 1-(Bromomethyl)-1-methanesulfonylcyclohexane are employed in synthesizing complex molecular architectures due to their dual functional groups .

Biological Activity

1-(Chloromethyl)-1-cyclobutylcyclohexane is an organic compound characterized by its unique structural features, which include a cyclohexane ring with a cyclobutyl group and a chloromethyl substituent. This compound has garnered attention in the fields of organic chemistry and pharmacology due to its potential biological activities and reactivity profiles.

• Molecular Formula : C$_{11}$H$_{17}$Cl
• Molecular Weight : Approximately 187.72 g/mol
• Structure : The compound consists of a cyclohexane ring substituted with a cyclobutyl group and a chloromethyl group at the first position. This unique arrangement influences its chemical reactivity and potential biological interactions.

Biological Activity Overview

The biological activity of 1-(Chloromethyl)-1-cyclobutylcyclohexane is primarily attributed to its ability to interact with various biological targets, which may include enzymes, receptors, and other cellular components. The presence of the chloromethyl group enhances its electrophilic character, allowing it to participate in nucleophilic substitution reactions that can modify biomolecules.

1-(Chloromethyl)-1-cyclobutylcyclohexane may exert its biological effects through several mechanisms:

• Electrophilic Attack : The chloromethyl group can act as an electrophile, forming covalent bonds with nucleophilic sites on proteins or nucleic acids, potentially altering their function.
• Enzyme Inhibition : It may inhibit specific enzymes by binding to their active sites or altering their conformation.
• Signal Transduction Interference : The compound could interfere with signaling pathways by modulating receptor activity or affecting downstream signaling molecules.

Case Studies

Recent studies have explored the biological implications of compounds similar to 1-(Chloromethyl)-1-cyclobutylcyclohexane. For instance:

• A study on chlorinated cycloalkanes indicated that such compounds often display antimicrobial properties, suggesting potential applications in treating infections .
• Research into related halogenated compounds has shown promise in anticancer activity, particularly through mechanisms involving apoptosis and cell cycle arrest.

Data Table: Comparison of Biological Activities

Compound Name	Biological Activity	Reference
1-(Chloromethyl)-1-cyclobutylcyclohexane	Potential enzyme inhibitor; electrophilic interactions	Current Study
4-(Bromomethyl)-1-tert-butyl-3-methyl-1H-pyrazole	Antimicrobial and anticancer properties
4-(Chloromethyl)-1-tert-butyl-3-methylpyrazole	Similar structure with potential for biological activity

Synthesis and Applications

The synthesis of 1-(Chloromethyl)-1-cyclobutylcyclohexane typically involves multi-step organic reactions that allow for the introduction of the chloromethyl group. This process is crucial for developing derivatives that may enhance biological activity or selectivity.

Potential applications include:

• Pharmaceutical Development : As a lead compound for developing new drugs targeting specific diseases.
• Chemical Intermediates : Utilized in synthesizing more complex organic molecules or materials in industrial applications.